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Compound of Interest |

4-
Compound Name: (Cyclopropylsulfinyl)phenylboronic

acid

Cat. No.: B596893

Essential Safety and Handling Guide for 4-
(Cyclopropylsulfinyl)phenylboronic acid

This guide provides critical safety, handling, and disposal information for 4-
(Cyclopropylsulfinyl)phenylboronic acid (CAS No.: 1217501-06-8) to ensure the safety of
laboratory personnel. The following procedures are designed for researchers, scientists, and
professionals in drug development.

Personal Protective Equipment (PPE)

When handling 4-(Cyclopropylsulfinyl)phenylboronic acid, the following personal protective
equipment is mandatory to minimize exposure and ensure personal safety. Always inspect PPE
for integrity before use.[1][2]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting EN 166 (EU) or ANSI
Z87.1 (US) standards.[3] A
face shield may be required for

splash hazards.

Protects eyes from dust
particles and potential
splashes of solutions

containing the compound.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile rubber) inspected
prior to use.[2] Dispose of

contaminated gloves properly.

Prevents skin contact. Use
proper glove removal
technique to avoid

contaminating hands.

Body Protection

A flame-retardant lab coat
worn buttoned.[2] Long-
sleeved clothing should be

worn underneath.[3]

Protects skin from accidental
contact and contamination of

personal clothing.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if working
outside a fume hood or if dust

is generated.[3]

Prevents inhalation of the
powdered compound, which

may be harmful.[4]

Footwear

Closed-toe shoes.[2]

Protects feet from spills and

falling objects.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing risks associated with

handling 4-(Cyclopropylsulfinyl)phenylboronic acid.

2.1. Engineering Controls

o Ventilation: All handling of this compound, including weighing and transferring, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[1][5]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[4][6]
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2.2. Step-by-Step Handling Procedure

o Preparation: Before handling, read the Safety Data Sheet (SDS) thoroughly.[2] Ensure all
necessary PPE is available and in good condition.

e Weighing and Transfer:

o Perform all weighing and transfers of the solid material within a chemical fume hood or a
ventilated balance enclosure.

o Use a spatula for transfers to minimize dust generation.
o If preparing a solution, add the solid to the solvent slowly to avoid splashing.

e During Use:

o

Keep the container tightly closed when not in use.[4]

[¢]

Avoid contact with skin, eyes, and clothing.[4]

[¢]

Do not eat, drink, or smoke in the laboratory.[1]

[e]

Wash hands thoroughly after handling the compound, even if gloves were worn.[4]
e Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4] The
recommended storage temperature is 2-8°C.[7]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][4]

2.3. Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3][4][6]
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» Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with soap and water for at least 15 minutes. If irritation persists, seek medical attention.[4][6]

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4][6]

o Spills: Evacuate the area. Wear appropriate PPE and prevent dust formation. Sweep up the
spilled solid material and place it in a suitable, labeled container for disposal.[6] Clean the
spill area thoroughly.

Disposal Plan
Chemical waste must be managed to ensure safety and environmental protection.
e Waste Collection:

o Dispose of 4-(Cyclopropylsulfinyl)phenylboronic acid and any contaminated materials
in a designated, labeled hazardous waste container.[4]

o Do not mix with other waste streams unless explicitly instructed to do so by your
institution's environmental health and safety (EHS) office.

o Container Management:
o Keep waste containers tightly closed and store them in a designated, secure area.
o Handle uncleaned, empty containers as you would the product itself.[8]

¢ Regulatory Compliance:

o All chemical waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's EHS department for specific guidance on waste
disposal procedures.
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Physical and Chemical Properties

The following table summarizes key quantitative data for 4-
(Cyclopropylsulfinyl)phenylboronic acid.

Property Value Reference
Molecular Formula CoH11BOsS [7]
Molecular Weight 210.06 g/mol [7]
Boiling Point 455.1 + 47.0 °C (Predicted) [7]
Density 1.41 + 0.1 g/cm3 (Predicted) [7]
pKa 8.11 + 0.16 (Predicted) [7]
Storage Temperature 2-8°C [7]

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 4-
(Cyclopropylsulfinyl)phenylboronic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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